N-(3-fluorophenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3-fluorophenyl)-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C13H17FN2O3S/c1-20(18,19)16-7-5-10(6-8-16)13(17)15-12-4-2-3-11(14)9-12/h2-4,9-10H,5-8H2,1H3,(H,15,17)
• InChI Key: BWCIURGAGFOTKV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C13H17FN2O3S
• Molecular Weight: 300.35 g/mol
• Solubility: >45.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-fluorophenyl)-1-(methylsulfonyl)-4-piperidinecarboxamide is a chemical compound with potential pharmacological applications. The research primarily focuses on its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis process involves multiple steps starting from specific precursors to achieve the final compound. For instance, the synthesis of related piperidine derivatives highlights various methodologies, including nucleophilic substitution and coupling reactions. The procedures aim to achieve high purity and yield under optimized conditions (Khalid et al., 2014; Watanuki et al., 2011).

Molecular Structure Analysis

The molecular structure is analyzed through techniques like NMR, MS, and IR spectroscopy. These analyses provide insights into the compound's framework and functional groups, crucial for understanding its interaction mechanism and biological activity. Specific structural characteristics influence the compound's reactivity and binding affinity towards biological targets (Yang et al., 2009).

Chemical Reactions and Properties

The compound's chemical behavior, including its reactivity with other chemicals and stability under various conditions, is essential for its potential application in medicinal chemistry. The synthesis and reactivity of similar piperidine derivatives have been studied to understand their potential as pharmacological agents (Fletcher et al., 2002).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Given the presence of a piperidine ring, it’s possible that this compound could interact with various receptors or enzymes in the body.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions would likely depend on the compound’s biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.